Cas no 2229130-41-8 (3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol
• CAS No: 2229130-41-8
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5927472
• PubChem ID: 165711532
• Update Time: 2025-06-14

3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol
• 2229130-41-8
• EN300-1817492

• Inchi： 1S/C9H13NO2/c1-6-2-3-8(12-6)9(10)4-7(11)5-9/h2-3,7,11H,4-5,10H2,1H3
• InChI Key： VYSCPXFFDRRWCX-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=C(C)O2)(C1)N

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol

Comprehensive Overview of 3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol (CAS No. 2229130-41-8): Properties, Applications, and Industry Insights

The compound 3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol (CAS No. 2229130-41-8) is a structurally unique molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its distinct cyclobutane core, combined with the 5-methylfuran-2-yl and amino functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to modulate molecular interactions in biological systems. The presence of both hydroxyl and amino groups further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for heterocyclic compounds like 3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol has surged due to their applications in medicinal chemistry. This compound aligns with the growing trend of exploring furan derivatives for their antimicrobial and anti-inflammatory properties. A common query among scientists is whether this molecule exhibits synergistic effects with existing therapeutics, a topic actively investigated in preclinical studies. Its low molecular weight and high solubility profile also make it suitable for formulation development, addressing challenges in drug delivery systems.

From a synthetic perspective, CAS No. 2229130-41-8 is often discussed in the context of green chemistry advancements. Laboratories are optimizing its production using catalytic methods to reduce waste, responding to the industry's push for sustainable synthesis. The compound's stereochemistry is another focal point, as enantiopure forms may offer differentiated biological activities. Analytical techniques such as HPLC and NMR are critical for characterizing its purity, a frequent concern for buyers sourcing this material for high-throughput screening.

The agrochemical sector has also explored 3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol as a precursor for crop protection agents. Its furan moiety is known to interact with pest enzymes, prompting studies on its derivatization for biodegradable pesticides. This aligns with global interest in eco-friendly alternatives to traditional chemicals, a hot topic in environmental science forums. Additionally, patents referencing this compound often highlight its utility in material science, particularly for designing functional polymers with tailored thermal stability.

Quality control of CAS No. 2229130-41-8 remains a priority, with suppliers emphasizing GMP compliance and batch-to-batch consistency. Discussions in online scientific communities frequently address storage conditions—its stability under ambient temperature versus refrigeration being a practical consideration for end-users. Furthermore, computational chemists utilize molecular docking simulations to predict its binding affinities, bridging gaps between in silico models and experimental validation.

As regulatory landscapes evolve, documentation for 3-amino-3-(5-methylfuran-2-yl)cyclobutan-1-ol increasingly includes REACH compliance data and toxicity profiles. These details cater to manufacturers navigating global chemical regulations, a recurrent theme in industry webinars. The compound's scalability is another benchmark, with contract research organizations (CROs) offering customized kilogram-scale synthesis services to meet project-specific needs.

In summary, 2229130-41-8 represents a convergence of innovation across multiple disciplines. Its structural features answer the demand for multifunctional intermediates in cutting-edge research, while its synthetic adaptability positions it as a candidate for next-generation therapeutics and sustainable chemicals. Ongoing studies continue to uncover its latent potential, ensuring its relevance in scientific literature and industrial applications alike.